4-chloro-6-fluoro-2H-chromene-3-carbonitrile
Overview
Description
4-chloro-6-fluoro-2H-chromene-3-carbonitrile is a chemical compound with the molecular formula C10H5ClFNO. It has a molecular weight of 209.6 g/mol . This compound is intended for research use only and is not meant for human or veterinary use.
Synthesis Analysis
The synthesis of 4-chloro-6-fluoro-2H-chromene-3-carbonitrile and its derivatives has been achieved using Vilsmeier reagent . A series of new 2H-chromenes was prepared in high yields by introducing a corresponding β-halovinylaldehyde into condensation and cyclization reactions with active methylene compounds .Molecular Structure Analysis
The molecular structure of 4-chloro-6-fluoro-2H-chromene-3-carbonitrile has been determined by NMR spectroscopy and X-ray crystallography . The compound is monoclinic, with unit cell dimensions a = 14.923 (5), b = 6.615 (2), c = 14.921 (5) Å, β = 101.44 (3)°, V = 1443.7 (8) Å^3, Z = 4, Dcalc. = 1.383 g/cm^3 .Chemical Reactions Analysis
Methyl 4-chloro-6-fluoro-3-formyl-2H-chromene-2-carboxylate, a derivative of 4-chloro-6-fluoro-2H-chromene-3-carbonitrile, was synthesized using Vilsmeier reagent . A series of new 2H-chromenes was prepared in high yields by introducing a corresponding β-halovinylaldehyde into condensation and cyclization reactions with active methylene compounds .Scientific Research Applications
Synthesis of Derivatives
Methyl 4-chloro-6-fluoro-3-formyl-2H-chromene-2-carboxylate, a derivative of the compound, can be synthesized using Vilsmeier reagent . A series of new 2H-chromenes can be prepared in high yields by introducing a corresponding β-halovinylaldehyde into condensation and cyclization reactions with active methylene compounds .
Anti-Inflammatory Activities
Derivatives of 4H-chromene and chromeno [2,3-b]pyridine, which include the compound, have been found to have potential anti-inflammatory activities . They have been shown to inhibit the production of tumor necrosis factor-α-induced nitric oxide (NO) more powerfully than quercetin .
Potential Therapeutic Agents
These compounds may serve as structural templates in the design and development of new anti-inflammatory drugs . They have shown comparable cell viability in both human and porcine chondrocytes .
Anti-Cancerous Activities
Derivatives of 4H-chromene and chromeno [2,3-b]pyridine, which include the compound, have been found to have potential anti-cancerous activities .
Anti-Proliferative Activities
These compounds have also been found to have potential anti-proliferative activities .
Anti-Rheumatic Activities
They have potential anti-rheumatic activities .
Anti-Allergic Activities
These compounds have potential anti-allergic activities .
Apoptosis-Inducing Activities
Mechanism of Action
Target of Action
Similar compounds, such as sorbinil and others, have demonstrated aldose reductase inhibition properties . Aldose reductase is an enzyme involved in glucose metabolism and is a target for the treatment of complications of diabetes .
Mode of Action
It’s known that the compound incorporates both a chloro and fluoro substituent on the chromene ring, as well as a carbonitrile group. These functional groups can serve as versatile handles for further chemical transformations.
Biochemical Pathways
Compounds with similar structures have been shown to influence pathways related to glucose metabolism, specifically those involving the enzyme aldose reductase .
Result of Action
Similar compounds have been shown to inhibit aldose reductase, an enzyme involved in glucose metabolism .
Action Environment
It’s known that factors such as temperature, ph, and the presence of other compounds can influence the action of similar compounds .
properties
IUPAC Name |
4-chloro-6-fluoro-2H-chromene-3-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H5ClFNO/c11-10-6(4-13)5-14-9-2-1-7(12)3-8(9)10/h1-3H,5H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LTQZKNVFNOGFJL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=C(C2=C(O1)C=CC(=C2)F)Cl)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H5ClFNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00371388 |
Source
|
| Record name | 4-chloro-6-fluoro-2H-chromene-3-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00371388 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
209.60 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-chloro-6-fluoro-2H-chromene-3-carbonitrile | |
CAS RN |
175205-57-9 |
Source
|
| Record name | 4-chloro-6-fluoro-2H-chromene-3-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00371388 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[2-[(1E,3E,5E)-5-[5-[2-(2,5-Dioxopyrrolidin-1-yl)oxy-2-oxoethyl]-1-ethyl-3,3-dimethylindol-2-ylidene]penta-1,3-dienyl]-1,1-dimethylbenzo[e]indol-3-ium-3-yl]butane-1-sulfonate](/img/structure/B71012.png)
![5-fluoro-1,2-dimethyl-1H-benzo[d]imidazole](/img/structure/B71026.png)
![4-[(6-Methoxy-2-methylquinolin-8-yl)sulfamoyl]benzoic acid](/img/structure/B71029.png)
![7-Diethylamino-3-[N-(3-maleimidopropyl)carbamoyl]coumarin](/img/structure/B71032.png)